Cas no 27179-32-4 (1-(2-Pyrimidinyl)-2-pyrrolidinone)

1-(2-Pyrimidinyl)-2-pyrrolidinone is a heterocyclic compound featuring both pyrimidine and pyrrolidinone moieties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural framework allows for functionalization at multiple sites, enabling the development of biologically active molecules. The compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its pyrimidine ring contributes to potential interactions with biological targets, while the pyrrolidinone moiety enhances solubility and pharmacokinetic properties. This compound is particularly valuable in medicinal chemistry for the design of kinase inhibitors and other therapeutic agents. Its synthetic utility and balanced physicochemical profile make it a useful building block in drug discovery and fine chemical applications.

1-(2-Pyrimidinyl)-2-pyrrolidinone structure

27179-32-4 structure

Product Name:1-(2-Pyrimidinyl)-2-pyrrolidinone

CAS No:27179-32-4

MF:C₈H₉N₃O

MW:163.176561117172

MDL:MFCD00664562

CID:5014570

Update Time:2026-02-27

1-(2-Pyrimidinyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

- 1-(pyrimidin-2-yl)pyrrolidin-2-one
- 1-(2-pyrimidinyl)-2-pyrrolidinone
- Bionet2_000724
- (2-oxo-1-pyrrolidinyl)pyrimidine
- 1-(2-Pyrimidinyl)-2-pyrrolidone
- HMS1366A20
- 1-(2-Pyrimidinyl)-2-pyrrolidinone
- MDL： MFCD00664562
- Inchi： 1S/C8H9N3O/c12-7-3-1-6-11(7)8-9-4-2-5-10-8/h2,4-5H,1,3,6H2
- InChI Key： RAQVVHKXASXJAD-UHFFFAOYSA-N
- SMILES： O=C1CCCN1C1N=CC=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 177
XLogP3: 0
Topological Polar Surface Area: 46.1

1-(2-Pyrimidinyl)-2-pyrrolidinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB297232-100 mg	1-(2-Pyrimidinyl)-2-pyrrolidinone; .	27179-32-4		100mg	€221.50	2023-04-26
Key Organics Ltd	4J-026-1MG	1-(2-pyrimidinyl)-2-pyrrolidinone	27179-32-4	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	4J-026-5MG	1-(2-pyrimidinyl)-2-pyrrolidinone	27179-32-4	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	4J-026-10MG	1-(2-pyrimidinyl)-2-pyrrolidinone	27179-32-4	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	4J-026-50MG	1-(2-pyrimidinyl)-2-pyrrolidinone	27179-32-4	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	4J-026-100MG	1-(2-pyrimidinyl)-2-pyrrolidinone	27179-32-4	>90%	100mg	£146.00	2025-02-09
abcr	AB297232-100mg	1-(2-Pyrimidinyl)-2-pyrrolidinone; .	27179-32-4		100mg	€283.50	2025-02-16
Ambeed	A913404-1g	1-(Pyrimidin-2-yl)pyrrolidin-2-one	27179-32-4	90%	1g	$350.0	2024-07-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY301002-5g	1-(2-Pyrimidinyl)-2-pyrrolidinone	27179-32-4	≥95%	5g	¥11475.00	2025-04-15

1-(2-Pyrimidinyl)-2-pyrrolidinone Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 1-(2-Pyrimidinyl)-2-pyrrolidinone

1-(2-Pyrimidinyl)-2-pyrrolidinone: A Comprehensive Overview

1-(2-Pyrimidinyl)-2-pyrrolidinone, also known by its CAS registry number CAS No. 27179-32-4, is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure combining a pyrimidine ring and a pyrrolidinone moiety, has garnered attention due to its versatile applications and promising biological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

The molecular structure of 1-(2-Pyrimidinyl)-2-pyrrolidinone is notable for its conjugated system, which plays a crucial role in its electronic properties. The pyrimidine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. The pyrrolidinone group, on the other hand, introduces amide functionalities that can participate in hydrogen bonding and other non-covalent interactions. This combination makes the compound a valuable building block in organic synthesis.

Recent studies have explored the synthesis of 1-(2-Pyrimidinyl)-2-pyrrolidinone through various routes, including condensation reactions and cyclization processes. One notable approach involves the reaction of pyrimidine derivatives with cyclic ketones under specific conditions to form the desired product. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications.

The pharmacological properties of 1-(2-Pyrimidinyl)-2-pyrrolidinone have been a focal point of recent investigations. Research indicates that this compound exhibits potential as an anti-tumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, studies have demonstrated its anti-viral activity, particularly against certain strains of influenza virus. These findings underscore the compound's role as a lead molecule in drug discovery.

In terms of applications, 1-(2-Pyrimidinyl)-2-pyrrolidinone has found utility in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Furthermore, its electronic properties render it suitable for applications in organic electronics, such as semiconducting materials.

The environmental impact of CAS No. 27179-32-4 has also been studied to ensure sustainable practices. Research into its biodegradation pathways has provided insights into minimizing ecological risks associated with its production and use.

In conclusion, 1-(2-Pyrimidinyl)-2-pyrrolidinone, with its distinctive structure and diverse applications, remains a subject of intense scientific interest. Ongoing research continues to uncover new facets of this compound's potential, positioning it as a key player in the development of novel chemical entities across multiple disciplines.